Cas no 2229436-70-6 (tert-butyl 2-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate
• CAS No: 2229436-70-6
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 6447202
• PubChem ID: 165828229
• Update Time: 2025-06-10

tert-butyl 2-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate
• 2229436-70-6
• EN300-1900261

• Inchi： 1S/C14H22N4O2/c1-10-11(7-16-9-17-10)12-8-15-5-6-18(12)13(19)20-14(2,3)4/h7,9,12,15H,5-6,8H2,1-4H3
• InChI Key： DVEJZYHUEBYRTA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CN=CN=C1C)=O

Computed Properties

• Exact Mass: 278.17427596g/mol
• Monoisotopic Mass: 278.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl 2-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate

Professional Introduction to Tert-butyl 2-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate (CAS No. 2229436-70-6)

Tert-butyl 2-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate, a compound with the chemical identifier CAS No. 2229436-70-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in the development of novel therapeutic agents. The structural composition of this molecule, featuring a tert-butyl group, a piperazine ring, and a pyrimidine moiety, contributes to its unique pharmacological properties and makes it a subject of intense research interest.

The piperazine moiety is particularly noteworthy, as it is frequently incorporated into drug molecules due to its ability to enhance binding affinity and selectivity. In the case of Tert-butyl 2-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate, the piperazine ring is linked to a carboxylate group, which further modulates its interactions with biological targets. This structural feature is critical in determining the compound's solubility, stability, and overall bioavailability, making it an attractive candidate for further development.

The pyrimidine component of the molecule, specifically the 4-methylpyrimidin-5-yl group, adds another layer of complexity and functionality. Pyrimidine derivatives are well-documented for their role in various biological processes and have been extensively studied for their potential as pharmacophores. The presence of a methyl group at the 4-position of the pyrimidine ring influences the electronic properties of the molecule, which can be exploited to fine-tune its interactions with biological receptors and enzymes.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurological and psychiatric disorders. Tert-butyl 2-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate has emerged as a promising candidate in this context due to its unique structural features. Studies have indicated that this compound may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and cognitive disorders. The combination of the piperazine and pyrimidine moieties suggests potential for both serotonin receptor modulation and GABAergic system interaction, which are key mechanisms in managing these conditions.

The tert-butyl group at the carboxylate position not only contributes to the steric bulk of the molecule but also influences its metabolic stability. This can be particularly advantageous in drug development, as it may help to prolong the half-life of the compound within the body, thereby increasing its therapeutic efficacy. Additionally, the tert-butyl group can enhance binding affinity by creating optimal spatial orientation relative to target proteins.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on Tert-butyl 2-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate. These studies have provided valuable insights into its potential binding modes with various biological targets. For instance, simulations have suggested that this compound may interact with serotonin receptors (e.g., 5-HT1A), which are known to be involved in mood regulation. Furthermore, preliminary data indicate possible interactions with other neurotransmitter systems, such as those involving dopamine and norepinephrine.

The synthesis of Tert-butyl 2-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as multi-step organic synthesis combined with palladium-catalyzed cross-coupling reactions have enabled researchers to construct this compound with high efficiency and purity. These advancements are crucial for ensuring that subsequent pharmacological studies can be conducted on well-characterized samples.

In conclusion, Tert-butyl 2-(4-methylpyrimidin-5-yl)piperazine-1-carboxylate represents a compelling example of how structural innovation in pharmaceutical chemistry can lead to novel therapeutic opportunities. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound and related derivatives, it is likely that we will see significant advancements in our ability to treat neurological and psychiatric disorders.